![molecular formula C25H21ClN2O2 B263877 [4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone](/img/structure/B263877.png)
[4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone, also known as CP-47,497, is a synthetic cannabinoid that has been widely researched for its potential therapeutic applications. This compound was first synthesized in the 1990s and has since been studied extensively for its effects on the endocannabinoid system.
Mechanism of Action
[4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone works by binding to and activating CB1 and CB2 receptors in the endocannabinoid system. This leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which can have a range of physiological effects.
Biochemical and Physiological Effects:
Research has shown that this compound can have a range of biochemical and physiological effects, including pain relief, anti-inflammatory effects, and neuroprotective effects. This compound has also been shown to have anti-tumor effects and may be useful in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using [4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone in lab experiments is that it is a highly specific agonist for CB1 and CB2 receptors, allowing researchers to study the effects of endocannabinoid system activation in a controlled manner. However, one limitation is that this compound is a synthetic compound and may not accurately represent the effects of endocannabinoids produced naturally in the body.
Future Directions
Future research on [4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone may focus on its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. Additionally, research may focus on the development of more specific and effective agonists for CB1 and CB2 receptors. Finally, research may also investigate the potential side effects and safety profile of this compound in humans.
Synthesis Methods
The synthesis of [4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone involves several steps, including the reaction of 4-chlorobenzaldehyde with 3-indolylacetic acid, followed by a cyclization reaction with piperidine and a subsequent reaction with phenylmagnesium bromide. The final step involves the reaction of the resulting compound with methyl chloroformate to yield this compound.
Scientific Research Applications
[4'-(4-Chlorophenyl)-1'-methyl-1,2-dihydro-2-oxospiro(indole-3,2'-pyrrolidine)-3'-yl](phenyl)methanone has been studied extensively for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. Research has shown that this compound can activate both CB1 and CB2 receptors in the endocannabinoid system, leading to a range of physiological effects.
Properties
Molecular Formula |
C25H21ClN2O2 |
---|---|
Molecular Weight |
416.9 g/mol |
IUPAC Name |
(3S,3//'R,4//'S)-3//'-benzoyl-4//'-(4-chlorophenyl)-1//'-methylspiro[1H-indole-3,2//'-pyrrolidine]-2-one |
InChI |
InChI=1S/C25H21ClN2O2/c1-28-15-19(16-11-13-18(26)14-12-16)22(23(29)17-7-3-2-4-8-17)25(28)20-9-5-6-10-21(20)27-24(25)30/h2-14,19,22H,15H2,1H3,(H,27,30)/t19-,22+,25-/m1/s1 |
InChI Key |
JRKXZSDHWWDBMI-RZTXVSJASA-N |
Isomeric SMILES |
CN1C[C@@H]([C@H]([C@@]12C3=CC=CC=C3NC2=O)C(=O)C4=CC=CC=C4)C5=CC=C(C=C5)Cl |
SMILES |
CN1CC(C(C12C3=CC=CC=C3NC2=O)C(=O)C4=CC=CC=C4)C5=CC=C(C=C5)Cl |
Canonical SMILES |
CN1CC(C(C12C3=CC=CC=C3NC2=O)C(=O)C4=CC=CC=C4)C5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.